1-(2,2-Difluoro-ethyl)-1H-[1,2,3]triazol-4-ylamine

• IUPAC Name: 1-(2,2-difluoroethyl)triazol-4-amine
• InChI: InChI=1S/C4H6F2N4/c5-3(6)1-10-2-4(7)8-9-10/h2-3H,1,7H2
• InChI Key: SVRPESGMNBVOQD-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=NN1CC(F)F)N
• Molecular Formula: C4H6F2N4
• Molecular Weight: 148.11 g/mol

Description

1,2,4-Triazole-containing scaffolds are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against cancer cells, microbes, and various types of disease in the human body. They have a five-membered ring of two carbon atoms and three nitrogen atoms.

Synthesis Analysis

The synthesis of 1,2,4-triazole-containing scaffolds often involves the use of 3-amino-1,2,4-triazole. Synthetic methods reported to date provide access to a wide range of 1,2,4-triazole via multistep synthetic routes.

Molecular Structure Analysis

1,2,4-Triazoles are planar molecules. The C-N and N-N distances fall into a narrow range, consistent with their aromaticity.

Chemical Reactions Analysis

1,2,4-Triazoles operate as main pharmacophores through hydrogen-bonding and dipole interactions with biological receptors. They are also known to participate in various chemical reactions, contributing to their widespread potential pharmaceutical activity.

Scientific Research Applications

Fluorinated Solvent for Dispersing Materials

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Lipid-Soluble Anesthetic Agent

• Use Case : Researchers explore its potential as an anesthetic in medical and veterinary contexts. .

Neuromuscular Blocking Agent

• Use Case : In surgical procedures, it may be administered alongside other drugs to achieve the desired degree of muscular relaxation. .

Analgesic Properties

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Difluoromethylation Reagent Development

• Use Case : Researchers explore its role in creating difluoromethylated compounds. .

Research and Development (R&D) Use Only

• Use Case : Scientists and chemists utilize it in laboratory settings for exploratory studies, synthesis, and method development. .

Future Directions

The future directions in the field of 1,2,4-triazole-containing compounds involve finding new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds which would be very useful for the discovery of new drug candidates.